Cas no 1788558-64-4 (N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide)

N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide is a synthetic organic compound featuring a piperidine core substituted with a triazole moiety and a carboxamide group linked to a 3,4-dimethoxybenzyl scaffold. This structure confers potential utility in medicinal chemistry, particularly as a pharmacophore for targeting central nervous system (CNS) or enzyme-related pathways due to its balanced lipophilicity and hydrogen-bonding capacity. The triazole group enhances metabolic stability, while the dimethoxyphenyl moiety may contribute to receptor binding affinity. Its well-defined molecular architecture makes it a candidate for further investigation in drug discovery, particularly for applications requiring selective modulation of biological targets. The compound's purity and synthetic reproducibility support its use in preclinical research.
N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide structure
1788558-64-4 structure
Product Name:N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide
CAS No:1788558-64-4
MF:C17H23N5O3
MW:345.396223306656
CID:5366764
Update Time:2025-05-24

N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide
    • Inchi: 1S/C17H23N5O3/c1-24-15-4-3-13(11-16(15)25-2)12-18-17(23)21-8-5-14(6-9-21)22-10-7-19-20-22/h3-4,7,10-11,14H,5-6,8-9,12H2,1-2H3,(H,18,23)
    • InChI Key: POEMRNYAMNPFAK-UHFFFAOYSA-N
    • SMILES: N1(C(NCC2=CC=C(OC)C(OC)=C2)=O)CCC(N2C=CN=N2)CC1

Computed Properties

  • Exact Mass: 345.18
  • Monoisotopic Mass: 345.18
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.5A^2

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Additional information on N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide

Comprehensive Overview of N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide (CAS No. 1788558-64-4)

The compound N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide (CAS No. 1788558-64-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This piperidine-carboxamide derivative is characterized by the presence of a triazole ring and a 3,4-dimethoxyphenyl group, which contribute to its diverse biological activities. Researchers are particularly interested in its role as a modulator of specific enzymatic pathways, making it a promising candidate for drug development.

In recent years, the demand for novel heterocyclic compounds like N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide has surged, driven by advancements in medicinal chemistry and drug discovery. The compound's triazol-1-yl moiety is a key structural element often associated with enhanced binding affinity and metabolic stability, which are critical factors in the design of small-molecule therapeutics. Its CAS No. 1788558-64-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and targeted therapy research.

One of the most discussed topics in the context of N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide is its potential application in neurodegenerative disease research. The 3,4-dimethoxyphenyl group is structurally similar to compounds known to interact with central nervous system (CNS) targets, sparking interest in its use for conditions like Alzheimer's and Parkinson's diseases. Additionally, the triazole ring's ability to form hydrogen bonds makes it a valuable scaffold for enzyme inhibition, a hot topic in precision medicine.

From a synthetic perspective, the preparation of N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide involves multi-step organic reactions, including amide coupling and click chemistry techniques. These methods are widely explored in combinatorial chemistry, a field that has gained traction due to its efficiency in generating bioactive libraries. The compound's CAS No. 1788558-64-4 is often referenced in patents and publications related to structure-activity relationship (SAR) studies, highlighting its importance in lead optimization.

Another area of interest is the compound's potential role in anti-inflammatory and immunomodulatory applications. The piperidine-carboxamide core is a common motif in drugs targeting G-protein-coupled receptors (GPCRs), which are pivotal in cell signaling pathways. Given the rising prevalence of autoimmune disorders, researchers are actively investigating derivatives of N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide for their therapeutic potential.

In conclusion, N-[(3,4-dimethoxyphenyl)methyl]-4-(triazol-1-yl)piperidine-1-carboxamide (CAS No. 1788558-64-4) represents a versatile and highly studied compound in modern pharmaceutical research. Its unique structural attributes, combined with its potential applications in CNS disorders, enzyme modulation, and immunotherapy, make it a focal point for ongoing scientific exploration. As the field of drug discovery continues to evolve, this compound is likely to remain a subject of intense investigation and innovation.

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